Cas no 1704968-24-0 ((3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid
• CAS No: 1704968-24-0
• MF: C₁₉H₂₁NO₄
• MW: 327.374345541
• CID: 5991818
• PubChem ID: 92176755
• Update Time: 2025-10-28

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid
• 1704968-24-0
• EN300-1163291
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-ethylphenyl)propanoic acid

• Inchi： 1S/C19H21NO4/c1-2-14-8-10-16(11-9-14)17(12-18(21)22)20-19(23)24-13-15-6-4-3-5-7-15/h3-11,17H,2,12-13H2,1H3,(H,20,23)(H,21,22)/t17-/m0/s1
• InChI Key： MKMJKHUWUFEEST-KRWDZBQOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC(CC)=CC=1)=O

Computed Properties

• Exact Mass: 327.14705815g/mol
• Monoisotopic Mass: 327.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic Acid (CAS No. 1704968-24-0)

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1704968-24-0, is a chiral amino acid derivative with a complex structural framework. Its unique chemical properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the realm of drug discovery and molecular pharmacology.

The structural motif of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid incorporates several key functional groups that contribute to its versatility. The presence of a benzyloxy carbonyl group and an amine functionality in the side chain enhances its reactivity, making it a suitable candidate for further derivatization. Additionally, the (S)-configuration at the third carbon atom imparts stereoselectivity, which is crucial for the development of enantiomerically pure pharmaceutical agents.

In recent years, there has been growing interest in the application of chiral amino acid derivatives as pharmacological tools. These compounds are often employed as building blocks in the synthesis of protease inhibitors, which are widely used in the treatment of various diseases, including cancer and infectious disorders. The (S)-enantiomer of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid has been investigated for its potential role in modulating enzyme activity and binding interactions.

One of the most compelling aspects of this compound is its utility in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the biological activity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The incorporation of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid into peptidomimetic structures can enhance their stability and binding affinity to target proteins.

Recent studies have highlighted the importance of substituents like the 4-ethylphenyl group in influencing the pharmacokinetic properties of drug candidates. This group can contribute to improved solubility and metabolic stability, which are critical factors for drug efficacy and safety. The combination of these features makes (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid a promising scaffold for developing novel therapeutic agents.

The benzyloxy carbonyl group serves as a protective moiety for the amine functionality, allowing for selective modifications during synthetic pathways. This protective group can be removed under specific conditions, revealing the reactive amine that can participate in further chemical transformations. Such flexibility is highly advantageous in multi-step synthetic routes where precise control over reaction outcomes is essential.

In addition to its role as a synthetic intermediate, (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid has been explored for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. These findings underscore the importance of further investigation into its pharmacological properties.

The synthesis of chiral compounds like (3S)-3-{(benzyloxy)carbonylamino}-3-(4-ethylphenyl)propanoic acid often requires sophisticated methodologies to ensure high enantiomeric purity. Advances in asymmetric synthesis have enabled more efficient and scalable production processes, making it feasible to explore these compounds in drug development programs. Techniques such as chiral resolution and catalytic asymmetric hydrogenation have been particularly useful in achieving high yields and purity.

The 4-ethylphenyl substituent not only influences the physical properties of the compound but also plays a role in its interaction with biological targets. This group can be positioned strategically within a molecule to optimize binding affinity and selectivity. Such fine-tuning is essential for developing drugs that exhibit minimal side effects while maintaining high therapeutic efficacy.

The benzyloxy carbonyl group also serves as a handle for introducing other functional groups through nucleophilic substitution reactions. This reactivity allows for the creation of diverse molecular architectures, enabling researchers to tailor compounds to specific biological needs. The ability to modify this group without affecting other parts of the molecule makes it an invaluable feature in synthetic design.

In conclusion, (CAS No. 1704968-24-0), represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its applications in peptidomimetic synthesis, protease inhibition, and enzyme modulation highlight its potential as a key intermediate in drug development. As research continues to uncover new therapeutic applications, compounds like this will play an increasingly important role in addressing unmet medical needs.